Cas no 37736-93-9 (3-Mercaptotyramine Hydrochloride)

• Product Name: 3-Mercaptotyramine Hydrochloride
• CAS No: 37736-93-9
• MF: C₈H₁₂ClNOS
• MW: 205.704979896545
• CID: 922575
• PubChem ID: 71437312
• Update Time: 2025-11-01

3-Mercaptotyramine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Mercaptotyramine Hydrochloride
• 3-Mercaptotyramine H
• 4-(2-Aminoethyl)-2-sulfanylphenol
• 3-MERCAPTOTYRAMINE,HYDROCHLORIDE
• 37736-93-9
• Phenol,4-(2-aminoethyl)-2-mercapto-
• DB-304669
• 36504-84-4
• 4-(2-aminoethyl)-2-sulfanylphenol;hydrochloride

• Inchi： 1S/C8H11NOS.ClH/c9-4-3-6-1-2-7(10)8(11)5-6;/h1-2,5,10-11H,3-4,9H2;1H
• InChI Key： YPPBZPYBTMVFNW-UHFFFAOYSA-N
• SMILES： Cl.SC1=C(C=CC(=C1)CCN)O

Computed Properties

• Exact Mass: 169.05600
• Monoisotopic Mass: 205.0328129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 182-185°C
• Boiling Point: 318.7±32.0 °C at 760 mmHg
• Flash Point: 146.5±25.1 °C
• Stability/Shelf Life: Sensitive to Oxidation
• PSA: 85.05000
• LogP: 1.88240
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Mercaptotyramine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Mercaptotyramine Hydrochloride

Introduction to 3-Mercaptotyramine Hydrochloride (CAS No. 37736-93-9)

3-Mercaptotyramine Hydrochloride (CAS No. 37736-93-9) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its thiol and amine functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its application in both in vitro and in vivo experimental settings.

The structural motif of 3-Mercaptotyramine Hydrochloride consists of a tyramine backbone with a sulfur-containing thiol group at the 3-position. This configuration imparts reactivity that is highly useful in medicinal chemistry, particularly in the development of enzyme inhibitors and ligands for metal ions. The thiol group can participate in disulfide bond formation, a critical feature in stabilizing protein structures and designing redox-sensitive compounds.

Recent advancements in the pharmaceutical industry have highlighted the potential of 3-Mercaptotyramine Hydrochloride as a precursor in the synthesis of novel therapeutic agents. For instance, researchers have explored its utility in generating small-molecule inhibitors targeting dysregulated signaling pathways associated with neurological disorders. The compound’s ability to chelate transition metals has also been leveraged in developing anti-cancer agents that exploit metal-dependent enzyme inhibition mechanisms.

In the realm of drug discovery, 3-Mercaptotyramine Hydrochloride has been incorporated into libraries of compounds for high-throughput screening (HTS) to identify potential lead candidates. Its structural features allow for modifications that can fine-tune pharmacokinetic properties, such as bioavailability and metabolic stability. This adaptability has made it a cornerstone in rational drug design approaches aimed at optimizing therapeutic efficacy.

Moreover, the compound’s role in biochemical assays cannot be overstated. It serves as a critical reagent in enzyme kinetics studies, where its interaction with target proteins provides insights into molecular mechanisms underlying diseases. The hydrochloride form’s stability under various pH conditions enhances its reliability as an analytical tool in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses.

The synthesis of 3-Mercaptotyramine Hydrochloride involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and environmental impact. These improvements align with global trends toward sustainable chemistry practices, emphasizing green solvents and catalytic processes.

Industrial applications of 3-Mercaptotyramine Hydrochloride extend beyond pharmaceuticals into agrochemicals and materials science. Its derivatives have been investigated for their potential as corrosion inhibitors and stabilizers in industrial settings. The versatility of this compound underscores its significance as a building block for diverse chemical applications.

Future research directions for 3-Mercaptotyramine Hydrochloride are likely to focus on expanding its therapeutic applications through structure-activity relationship (SAR) studies. By systematically modifying its molecular framework, scientists aim to develop next-generation drugs with enhanced selectivity and reduced side effects. Collaborative efforts between academia and industry are expected to accelerate these endeavors, leveraging computational modeling and artificial intelligence to predict novel derivatives.

The regulatory landscape surrounding 3-Mercaptotyramine Hydrochloride adheres to stringent guidelines to ensure safe handling and use. Manufacturers must comply with Good Manufacturing Practices (GMP) to guarantee product consistency and quality. As regulatory bodies continue to refine guidelines for chemical substances used in research, ongoing monitoring will be essential to address any emerging safety concerns.

In conclusion, 3-Mercaptotyramine Hydrochloride (CAS No. 37736-93-9) represents a compound of considerable scientific and industrial importance. Its unique chemical properties and broad applicability make it indispensable in modern drug discovery and material science. As research progresses, this compound will undoubtedly continue to play a pivotal role in advancing medical science and technological innovation.